Cas no 889947-84-6 (N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide)

• Product Name: N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide
• CAS No: 889947-84-6
• MF: C₁₃H₁₅N₅O₂S₂
• MW: 337.42049908638
• MDL: MFCD08133405
• CID: 3031408
• Update Time: 2025-07-17

N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(5-氨基-1,3,4-噻二唑-2-基)硫基]乙基]-N'-(4-甲基苯基)乙烷二酰胺
• N-(2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]ETHYL)-N'-(4-METHYLPHENYL)ETHANEDIAMIDE
• N1-(2-[(5-AMINO-1,3,4-THIADIAZOL-2-YL)THIO]ETHYL)-N2-(4-METHYLPHENYL)ETHANEDIAMIDE
• ethanediamide, N-[2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]e
• N-[2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-N'-(4-methylphenyl)ethanediamide
• N-[2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-N'-(4-methylphenyl)oxamide
• N-[2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]ethyl]-N'-(4-methylphenyl)oxamide
• Ethanediamide, N1-[2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]ethyl]-N2-(4-methylphenyl)-
• N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl}-N'-(4-methylphenyl)ethanediamide
• N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]ethyl}-N'-(4-methylphenyl)ethanediamide
• N1-(2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)ethyl)-N2-(p-tolyl)oxalamide
• STK801710
• N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide

• MDL： MFCD08133405
• Inchi： 1S/C13H15N5O2S2/c1-8-2-4-9(5-3-8)16-11(20)10(19)15-6-7-21-13-18-17-12(14)22-13/h2-5H,6-7H2,1H3,(H2,14,17)(H,15,19)(H,16,20)
• InChI Key： ZAXNHCYZMLGLGH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CCNC(C(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 1.8
• Topological Polar Surface Area: 164

N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide

Comprehensive Overview of N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide (CAS No. 889947-84-6)

The compound N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide, with the CAS number 889947-84-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and an ethanediamide linkage, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide has surged, driven by their versatility in medicinal chemistry. The 1,3,4-thiadiazole moiety, in particular, is known for its antimicrobial, antioxidant, and anticancer properties, making it a hotspot for drug discovery. This compound's thioether and amide functionalities further enhance its reactivity, enabling it to serve as a building block for more complex molecules.

One of the most frequently searched questions in the field is: "What are the applications of 1,3,4-thiadiazole derivatives in modern medicine?" This compound, with its CAS No. 889947-84-6, exemplifies the potential of such derivatives. Studies suggest that its amino-thiadiazole segment could be pivotal in designing enzyme inhibitors or receptor modulators, addressing conditions like inflammation or metabolic disorders. Its 4-methylphenyl group also contributes to its lipophilicity, which is crucial for membrane permeability in drug delivery systems.

From a synthetic chemistry perspective, the compound's ethanediamide bridge offers a flexible platform for further functionalization. Researchers are exploring its use in peptide mimetics and small-molecule probes, leveraging its ability to form stable hydrogen bonds. The thioethyl linker, meanwhile, provides a robust connection between the thiadiazole and aryl components, ensuring structural integrity under physiological conditions.

Another trending topic in the scientific community is the green synthesis of such compounds. N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide can be synthesized using eco-friendly catalysts or microwave-assisted techniques, aligning with the global push for sustainable chemistry. This approach not only reduces waste but also improves yield, making it a cost-effective option for industrial-scale production.

In summary, N-{2-(5-Amino-1,3,4-thiadiazol-2-yl)thioethyl}-N'-(4-methylphenyl)ethanediamide (CAS No. 889947-84-6) represents a fascinating intersection of medicinal chemistry and material science. Its multifaceted applications, from drug design to biomolecular engineering, underscore its importance in contemporary research. As interest in heterocyclic frameworks grows, this compound is poised to play a pivotal role in advancing both theoretical and applied sciences.